Cas no 5198-05-0 (4-(3-methylbutoxy)aniline)

• Product name: 4-(3-methylbutoxy)aniline
• CAS No: 5198-05-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD01670278
• CID: 1074743
• PubChem ID: 21262

4-(3-methylbutoxy)aniline Chemical and Physical Properties

Names and Identifiers

• [4-(3-Methylbutoxy)phenyl]amine
• 4-(3-Methylbutoxy)benzenamine
• 4-Isopentyloxyaniline
• ANILINE, p-(ISOPENTYLOXY)-
• BRN 2691068
• CP 24,879 (hydrochloride)
• p-(Isoamyloxy)aniline
• p-(Isopentyloxy)aniline
• p-Aminophenol iso-amyl ether
• DB-190076
• G22634
• {4-[(3-Methylbutyl)oxy]phenyl}amine
• 4-(3-methylbutoxy)aniline
• EN300-96492
• NS00096493
• MFCD01670278
• NCGC00165777-01
• CP-24879
• Z239604712
• 2-13-00-00226 (Beilstein Handbook Reference)
• VS-13214
• 5198-05-0
• 4-(isopentyloxy)aniline
• LXWFHMREWLOKLM-UHFFFAOYSA-N
• CHEBI:172330
• BBL035759
• SCHEMBL2566452
• STL480792
• DTXSID20199940
• Benzenamine, 4-(3-methylbutoxy)-
• ALBB-020969
• AKOS000111455
• CHEMBL1610669
• 4-Isopentyloxyanilin
• AKOS BBB/086

• MDL： MFCD01670278
• Inchi： InChI=1S/C11H17NO/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： LXWFHMREWLOKLM-UHFFFAOYSA-N
• SMILES： CC(C)CCOC1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.6

Experimental Properties

• Color/Form: NA
• Density: 0.984
• Melting Point: Not available
• Boiling Point: 287.7°C at 760 mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.523
• PSA: 35.25

4-(3-methylbutoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers